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Compound of Interest

Compound Name: 2-Chloropyrimidine-4,6-diamine

CAS No.: 53557-61-2

Cat. No.: B1598890

Get Quote

Introduction
2-Chloropyrimidine-4,6-diamine is a critical intermediate in the synthesis of a wide range of

pharmacologically active molecules, including kinase inhibitors and other therapeutic agents.

The purity, identity, and stability of this precursor directly impact the quality, safety, and efficacy

of the final active pharmaceutical ingredient (API). Therefore, robust, and reliable analytical

methods are paramount for its characterization. This guide provides a suite of detailed

protocols for the comprehensive analysis of 2-Chloropyrimidine-4,6-diamine, designed for

researchers, quality control analysts, and drug development professionals. The methods

described herein are designed to ensure the material meets stringent quality specifications

through orthogonal analytical techniques.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Chloropyrimidine-4,6-
diamine is fundamental to the development of analytical methods.
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Property Value Source

Chemical Structure

Molecular Formula C₄H₅ClN₄ [1][2]

Molecular Weight 144.56 g/mol [1][2]

CAS Number 156-83-2 [1][2]

Appearance

White to off-white or pale

yellow crystalline powder/solid.

[3][4]

Melting Point 198-202 °C [2][4]

Solubility
Slightly soluble in water.[3][4]

Soluble in methanol.

IUPAC Name 6-chloropyrimidine-2,4-diamine [1]

Analytical Characterization Workflow
A multi-faceted approach is necessary for the complete characterization of 2-
Chloropyrimidine-4,6-diamine. The following workflow ensures identity, purity, and structural

integrity are thoroughly assessed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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